LogP Difference vs. Des-Methyl Analog
2-[(But-2-yn-1-yl)amino]-4-methylpyrimidine-5-carboxylic acid exhibits a computed logP of 0.91842, compared to 0.61 for the des-methyl analog 2-[(but-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid (CAS 1855817-65-0), both sourced from the same vendor's standardized computational methodology . This represents a delta of +0.308 log units, indicating the target compound is approximately twice as lipophilic as its des-methyl counterpart. Higher lipophilicity can translate to improved passive membrane permeability and altered distribution volumes, which are critical parameters in cell-based assays and in vivo pharmacokinetic studies where cellular penetration is required .
| Evidence Dimension | Computed logP (octanol-water partition coefficient) |
|---|---|
| Target Compound Data | logP = 0.91842 (computed) |
| Comparator Or Baseline | CAS 1855817-65-0 (des-methyl analog): logP = 0.61 (computed) |
| Quantified Difference | ΔlogP = +0.308; approximately 2-fold higher lipophilicity |
| Conditions | Computed partition coefficient from standardized vendor methodology (Leyan); not experimentally determined logD |
Why This Matters
For procurement decisions in cell-based or in vivo studies, the 0.31 logP increase may critically alter compound distribution, cellular uptake, and target engagement relative to the des-methyl analog, making one compound inappropriate as a surrogate for the other without experimental validation.
- [1] Almeida, M. O. et al. Pyrimidine Derivatives: QSAR Studies of Larvicidal Activity against Aedes aegypti. J. Braz. Chem. Soc. 2020, 31(7), 1447-1456. View Source
